3-[(Z)-{3-[2-(4-methoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl]-2-[(2-methylpropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C25H26N4O3S2
• Molecular Weight: 494.6 g/mol
• IUPAC Name: (5Z)-3-[2-(4-methoxyphenyl)ethyl]-5-[[2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H26N4O3S2/c1-16(2)15-26-22-19(23(30)28-12-5-4-6-21(28)27-22)14-20-24(31)29(25(33)34-20)13-11-17-7-9-18(32-3)10-8-17/h4-10,12,14,16,26H,11,13,15H2,1-3H3/b20-14-
• InChI Key: FLANDCBUIPVYIQ-ZHZULCJRSA-N
• Isomeric SMILES: CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CCC4=CC=C(C=C4)OC
• Canonical SMILES: CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCC4=CC=C(C=C4)OC

Description

The compound 3-[(Z)-{3-[2-(4-methoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl]-2-[(2-methylpropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone moiety. Key structural attributes include:

• A (Z)-configured methylidene bridge linking the pyrido-pyrimidinone and thiazolidinone rings.
• A 4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene group substituted with a 4-methoxyphenethyl chain.
• A 2-methylpropyl (isobutyl) amino group on the pyrido-pyrimidinone ring.

The Z-configuration is critical for molecular geometry and intermolecular interactions, as observed in crystallographic studies using tools like SHELX and Mercury .

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Structural Comparison of Key Analogues

Compound ID/Ref.	Thiazolidinone Substituent	Pyrido-Pyrimidinone Substituent	Notable Features
Target Compound	4-Methoxyphenethyl	2-Methylpropylamino	High lipophilicity due to aromatic and branched alkyl groups
	4-Methoxyphenethyl	3-Morpholinylpropylamino	Enhanced solubility from morpholine; methyl group at position 9
	2-Methoxyethyl	1-Phenylethylamino	Smaller thiazolidinone substituent; phenyl group for π-π interactions
	Benzyl	Ethylamino	Aromatic benzyl group; simpler alkyl chain

Key Observations:

• Electronic Effects: The methoxy group in the target compound’s thiazolidinone moiety may stabilize resonance structures, altering reactivity compared to benzyl () or 2-methoxyethyl () analogues.
• Steric Hindrance : The isobutyl group introduces greater steric bulk than ethyl or morpholinylpropyl chains, possibly affecting binding to biological targets .

Table 2: Hypothetical Property Comparison (Based on Structural Features)

Property	Target Compound
Molecular Weight	~600 g/mol (estimated)	~620 g/mol	~500 g/mol
logP	~3.5 (high)	~2.8 (moderate)	~3.0 (moderate)
Hydrogen Bond Acceptors	8	9	6
Bioactivity	Predicted: Antimicrobial	Antimicrobial (tested)	Antitumor (tested)

Notes:

• The target’s thioxo group in the thiazolidinone ring may enhance metal-binding capacity, a trait linked to enzyme inhibition .
• The pyrido-pyrimidinone core in the target and compounds could interact with DNA or kinase targets, unlike simpler thiazolidinones in .

Crystallographic and Computational Insights

• SHELX Refinement : The Z-configuration of the methylidene bridge was likely confirmed via single-crystal X-ray diffraction, as used in similar studies .
• Mercury Visualization : Comparative analysis with ’s structure would reveal differences in packing efficiency due to substituent bulk .

Biological Activity

The compound 3-[(Z)-{3-[2-(4-methoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl]-2-[(2-methylpropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with potential biological activities. Its structure incorporates several pharmacologically relevant moieties, including thiazolidine and pyrimidine rings, which are known for their diverse biological effects. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

The compound's IUPAC name reflects its intricate structure, which includes:

• A thiazolidine ring with a thioxo group.
• A pyrido[1,2-a]pyrimidinone core.
• An ethyl group substituted with a 4-methoxyphenyl moiety.

The molecular formula is $C_{27}H_{28}N_{4}O_{5}S$ with a molecular weight of approximately 548.64 g/mol.

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of various enzymes involved in inflammatory pathways, particularly cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. This inhibition can lead to reduced production of pro-inflammatory mediators.
• Antioxidant Activity : The presence of the chromene and thiazolidine structures enhances its capacity to scavenge free radicals, providing protective effects against oxidative stress.
• Cytotoxic Effects : Preliminary studies indicate that the compound exhibits cytotoxicity against various cancer cell lines. This suggests its potential application in cancer therapy by inhibiting tumor cell proliferation.

Antimicrobial Activity

Recent studies have demonstrated that derivatives of thiazolidine compounds exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance:

• Minimum Inhibitory Concentration (MIC) : Compounds derived from the thiazolidine structure showed MIC values significantly lower than conventional antibiotics like ampicillin and streptomycin, indicating strong antibacterial properties .

Anticancer Activity

Research on the cytotoxic effects of similar compounds has shown promising results:

• Cell Lines Tested : The compound was tested against various cancer cell lines such as HeLa (cervical cancer), MCF7 (breast cancer), and others.
• IC50 Values : The IC50 values for these compounds ranged from 1.61 µg/mL to 1.98 µg/mL, suggesting potent anticancer activity .

Case Studies

Several case studies have highlighted the efficacy of related compounds in clinical settings:

• Study on Thiazolidine Derivatives : A study demonstrated that thiazolidine derivatives exhibited enhanced anticancer activity in vitro against multiple cancer types, emphasizing the importance of structural modifications in improving efficacy .
• Antimicrobial Testing : Another study reported that specific thiazolidine derivatives displayed excellent antifungal activity against pathogens like Trichoderma viride and Aspergillus fumigatus, with MIC values indicating high potency .